4-(2-Chlorophenyl)-2-hydroxybenzoic acid, 95%
Overview
Description
4-(2-Chlorophenyl)-2-hydroxybenzoic acid, or 4-CPA, is a compound that has been widely studied for its various biochemical and physiological effects. 4-CPA is a synthetic compound that is used in a variety of scientific research applications, including drug development, biochemistry and pharmacology.
Scientific Research Applications
4-CPA has a variety of scientific research applications, including drug development, biochemistry, and pharmacology. In drug development, 4-CPA is used to study the effects of various drugs on the body. In biochemistry, 4-CPA is used to study the biochemical pathways of various compounds. In pharmacology, 4-CPA is used to study the pharmacological effects of various drugs.
Mechanism of Action
The mechanism of action of 4-CPA is not fully understood. However, it is believed that 4-CPA binds to certain receptors in the body, which then activates certain biochemical pathways. This activation of biochemical pathways is thought to be responsible for the various biochemical and physiological effects of 4-CPA.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CPA are not fully understood. However, it is known that 4-CPA has an inhibitory effect on certain enzymes, which can affect the metabolism of certain compounds. In addition, 4-CPA has been shown to have an anti-inflammatory effect, as well as an anti-cancer effect.
Advantages and Limitations for Lab Experiments
The advantages of using 4-CPA in lab experiments include its low cost and its ability to be synthesized easily. The limitations of using 4-CPA in lab experiments include its lack of specificity and its potential toxicity.
Future Directions
There are a number of potential future directions for the use of 4-CPA in scientific research. These include further studies on its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further studies on its safety and efficacy could be conducted to determine its potential use in clinical trials.
Synthesis Methods
4-CPA can be synthesized using a variety of methods, including the Wittig reaction and the Grignard reaction. The Wittig reaction is a chemical reaction that involves the use of a phosphonium salt and an aldehyde or ketone. The Grignard reaction is a chemical reaction that involves the use of a Grignard reagent and an aldehyde or ketone. Both of these reactions can be used to synthesize 4-CPA.
properties
IUPAC Name |
4-(2-chlorophenyl)-2-hydroxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClO3/c14-11-4-2-1-3-9(11)8-5-6-10(13(16)17)12(15)7-8/h1-7,15H,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WPCLYWGKYRDFIO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC(=C(C=C2)C(=O)O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00689531 |
Source
|
| Record name | 2'-Chloro-3-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00689531 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261930-45-3 |
Source
|
| Record name | [1,1′-Biphenyl]-4-carboxylic acid, 2′-chloro-3-hydroxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261930-45-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2'-Chloro-3-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00689531 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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